Cas no 1807096-15-6 (2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-sulfonyl chloride
• CAS No: 1807096-15-6
• MF: C₇H₅ClF₂INO₂S
• MW: 367.539378881454
• CID: 4893773
• Update Time: 2025-06-27

2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-sulfonyl chloride

• Inchi： 1S/C7H5ClF2INO2S/c1-3-5(11)4(15(8,13)14)2-12-6(3)7(9)10/h2,7H,1H3
• InChI Key： FFFWVRFSJCHKAX-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1C)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 321
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-sulfonyl chloride

2-(Difluoromethyl)-4-iodo-3-methylpyridine-5-sulfonyl chloride: A Versatile Building Block in Medicinal Chemistry

CAS No. 1807096-15-6 represents a highly functionalized heterocyclic compound with a unique combination of electrophilic and nucleophilic substituents. This molecule features a pyridine ring substituted with multiple functional groups, including a difluoromethyl group at the 2-position, an iodine atom at the 4-position, and a methyl group at the 3-position. The 5-sulfonyl chloride functionality further enhances its reactivity and utility in synthetic transformations. The molecule's structural complexity and functional group diversity make it a promising candidate for applications in drug discovery, materials science, and catalytic chemistry.

Recent studies in medicinal chemistry have highlighted the importance of pyridine-based scaffolds in the development of therapeutics targeting inflammatory and oncological diseases. The presence of iodine in the 4-position of the pyridine ring provides a unique electrophilic center, which can facilitate reactions such as nucleophilic substitution or radical processes. The 2-(difluoromethyl) substituent introduces electron-withdrawing properties, modulating the electronic environment of the ring and influencing its reactivity toward electrophilic or nucleophilic attacks.

The 5-sulfonyl chloride functionality is a key feature of this compound, as sulfonyl chloride groups are widely used in the synthesis of sulfonamide derivatives, which are known for their antimicrobial, antifungal, and anti-inflammatory properties. The 3-methyl substituent on the pyridine ring further stabilizes the aromatic system, potentially enhancing the molecule's solubility and bioavailability in biological systems. These structural elements collectively position this compound as a valuable intermediate in the synthesis of bioactive molecules.

Advancements in synthetic biology and combinatorial chemistry have enabled the exploration of novel reaction pathways involving this compound. For instance, the iodine atom can serve as a site for cross-coupling reactions, such as the Suzuki-Miyaura or Negishi coupling, which are critical for constructing complex organic frameworks. The 2-(difluoromethyl) group may also participate in electrophilic aromatic substitution reactions, offering opportunities for functional group diversification.

Recent research in drug discovery has demonstrated the potential of pyridine sulfonyl chloride derivatives in modulating protein kinase activity. The 5-sulfonyl chloride functionality can act as a reactive handle for the synthesis of kinase inhibitors, which are essential in the treatment of cancers and autoimmune disorders. The 3-methyl substituent may influence the binding affinity of the molecule to target proteins, making it a versatile scaffold for structure-based drug design.

Applications of this compound extend beyond pharmaceuticals. In materials science, the iodine and 2-(difluoromethyl) groups can participate in the formation of conductive polymers or functionalized surfaces. The 5-sulfonyl chloride functionality may also be exploited in the synthesis of ion-conducting materials, which have applications in electrochemical devices and energy storage systems.

Experimental studies in organocatalysis have shown that the pyridine ring can act as a chelating ligand, facilitating asymmetric synthesis processes. The 3-methyl substituent may enhance the steric bulk of the ring, influencing the stereochemical outcomes of catalytic reactions. This property makes the compound a potential candidate for the development of enantioselective catalysts in asymmetric synthesis.

Computational modeling efforts have further elucidated the electronic properties of this molecule. Quantum mechanical calculations suggest that the 2-(difluoromethyl) and 3-methyl groups significantly alter the HOMO-LUMO gap, affecting the molecule's reactivity toward electrophilic and nucleophilic agents. These insights are critical for optimizing synthetic strategies and predicting the behavior of the compound in various reaction conditions.

Collaborative research in biomedical engineering has explored the use of this compound in the development of targeted drug delivery systems. The 5-sulfonyl chloride functionality can be conjugated to biomolecules or nanoparticles, enabling controlled release of therapeutic agents in specific cellular environments. The iodine atom may also serve as a radiolabeling site, facilitating imaging studies in preclinical models.

Environmental and sustainability considerations are increasingly important in the synthesis and application of such compounds. Efforts to develop green chemistry approaches for the preparation of this molecule are gaining traction, with a focus on minimizing waste and energy consumption. The use of pyridine-based scaffolds in sustainable processes aligns with the growing demand for eco-friendly chemical technologies.

Future research directions include the exploration of enantioselective synthesis strategies leveraging the pyridine ring and the 5-sulfonyl chloride functionality. Additionally, the development of biocompatible derivatives of this compound could open new avenues in regenerative medicine and tissue engineering. The integration of machine learning and high-throughput screening techniques may further accelerate the discovery of novel applications for this versatile molecule.

Overall, the structural features of this compound—particularly the iodine, 2-(difluoromethyl), 3-methyl, and 5-sulfonyl chloride groups—position it as a multifunctional scaffold with broad implications in chemistry and biology. Ongoing advancements in synthetic methods, computational modeling, and interdisciplinary research are expected to further expand its potential applications in the coming years.